6-Methylheptan-2-one

• CAS: 928-68-7
• Synonyms: 2-Isooctanone; 2-Methyl-6-heptanone; 6-Methyl-2-heptanone; Isooctan-2-one; Methyl isohexyl ketone; NSC 39665
• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• SMILES: CC(C)CCCC(=O)C
• InChI: InChI=1S/C8H16O/c1-7(2)5-4-6-8(3)9/h7H,4-6H2,1-3H3
• InChIKey: DPLGXGDPPMLJHN-UHFFFAOYSA-N

6-Methylheptan-2-one (928-68-7) is a branched C8 ketone essential for precision synthesis. Its isohexyl structure delivers an ultralow odor threshold (300 ng/L) for high-impact fragrances—superior to linear ketones. The saturated backbone ensures oxidative stability during hydrogenation (e.g., isophytol→vitamin E). It is the required pharmacophore for BACE-1 inhibitors (Alzheimer's) and the spasmolytic 'New Octin'. As a natural VOC, it shows validated antifungal activity against Alternaria solani (EC50 10.88 μL). Ideal for fragrance, API, and agrochemical R&D.

6-Methylheptan-2-one CAS 928-68-7 Technical Grade Specifications and Industrial Procurement Guide

6-Methylheptan-2-one (CAS 928-68-7) is a branched C8 aliphatic ketone with the molecular formula C8H16O and a molecular weight of 128.21 g/mol [1]. It is a colorless liquid characterized by a boiling point of 167–171 °C and a flash point of 45 °C [2]. The compound is commercially supplied with a GC purity of >98.0%, and it is utilized as a synthetic intermediate in the fragrance, flavor, and pharmaceutical sectors [3]. Notably, it is listed as a European Flavoring substance (FL No. 07.181) [4] and is also recognized as a volatile organic compound (VOC) with documented antifungal bioactivity [5].

• [1] SpringerMaterials. 6-methyl-heptan-2-one Substance Profile. Molecular Weight: 128.2138; Log P: 2.256. View Source
• [2] ChemSrc. 6-甲基-2庚酮 (6-Methyl-2-heptanone). CAS 928-68-7. Boiling Point: 167°C; Flash Point: 44.6°C. View Source
• [3] TCI Chemicals. 6-Methyl-2-heptanone Product Specification. Purity: >98.0%(GC); Boiling Point: 171°C. View Source
• [4] European Food Safety Authority (EFSA). EU Flavorings Database. 6-Methylheptan-2-one, FL No. 07.181. View Source
• [5] Zhang, D., et al. (2022). Mechanism of a Volatile Organic Compound (6-Methyl-2-Heptanone) Emitted From Bacillus subtilis ZD01 Against Alternaria solani in Potato. Frontiers in Microbiology, 12:808337. View Source

Why Generic Methyl Ketone Substitution Fails: Critical Differentiators for 6-Methylheptan-2-one

In-class substitution of 6-Methylheptan-2-one with other methyl ketones (e.g., 2-heptanone or 6-methyl-5-hepten-2-one) is not scientifically sound due to distinct differences in bioactivity, olfactory impact, and synthetic utility. Unlike 2-heptanone, which lacks the branched isohexyl structure, 6-Methylheptan-2-one exhibits a unique odor profile and a remarkably low odor threshold, making it a specific high-impact fragrance material [1]. Furthermore, its saturated backbone distinguishes it from the unsaturated analog 6-methyl-5-hepten-2-one, resulting in superior chemical stability for hydrogenation processes and a distinct mode of action in antifungal applications [2]. In pharmaceutical synthesis, its specific carbon skeleton is essential for the construction of BACE-1 inhibitors and spasmolytic agents, where shorter or unsaturated chain analogs fail to yield the correct pharmacophore . These factors mandate precise procurement of 6-Methylheptan-2-one rather than generic alternatives.

• [1] Hsu, M.H. (2005). Identification and Oxidation of Odorous Compounds Produced by Streptomyces. Master's Thesis, National Cheng Kung University. Odor Threshold of 6-Methyl-2-heptanone: 300 ng/L. View Source
• [2] Zhang, D., et al. (2022). Mechanism of a Volatile Organic Compound (6-Methyl-2-Heptanone) Emitted From Bacillus subtilis ZD01 Against Alternaria solani in Potato. Frontiers in Microbiology, 12:808337. View Source

Quantitative Performance Metrics for 6-Methylheptan-2-one Versus Comparator Compounds

Antifungal Potency: 6-Methylheptan-2-one vs. Broad-Spectrum VOC Class

6-Methylheptan-2-one demonstrates potent and specific antifungal activity against the plant pathogen Alternaria solani, a property not universally shared by all volatile organic compounds (VOCs). In direct in vitro assays, it was identified as the primary active VOC (22.27% of total VOCs) and exhibited a defined EC50 value [1]. This differentiates it from general VOC mixtures where individual components lack quantified efficacy.

Evidence Dimension	Antifungal Activity (Inhibition of A. solani mycelial growth)
Target Compound Data	EC50 = 10.88 μL; Conidial germination rate reduced to 74.73% ± 2.11% at EC50 dose
Comparator Or Baseline	Control (untreated) conidial germination rate = 99.62% ± 1.67%; Total VOC mixture from B. subtilis
Quantified Difference	EC50 = 10.88 μL; Germination inhibition of 24.89% (relative reduction) at EC50; Represents 22.27% of active VOC fraction
Conditions	In vitro plate assay; Gas Chromatography-Mass Spectrometry (GC-MS) using free fatty acid phase capillary column

Why This Matters

This establishes a verifiable EC50 benchmark for 6-Methylheptan-2-one, enabling quantitative comparison and potency validation for agrochemical formulation development.

• [1] Zhang, D., et al. (2022). Mechanism of a Volatile Organic Compound (6-Methyl-2-Heptanone) Emitted From Bacillus subtilis ZD01 Against Alternaria solani in Potato. Frontiers in Microbiology, 12:808337. View Source

Synthesis Efficiency: 6-Methylheptan-2-one Hydrogenation Yield Benchmark

The industrial synthesis of 6-Methylheptan-2-one via hydrogenation of 6-methyl-3-hepten-2-one is highly efficient. A patented process utilizing Pd/C catalyst under specific conditions achieves a high yield, differentiating it from less optimized or lower-yielding routes for related methyl ketones [1].

Evidence Dimension	Synthesis Yield
Target Compound Data	Yield: ~90% (reported 88-90% range)
Comparator Or Baseline	General hydrogenation of unsaturated ketones
Quantified Difference	~90% yield
Conditions	Hydrogenation of 6-methyl-3-hepten-2-one; 10% Pd-C catalyst; 50°C; 1.0-1.5 MPa H2 pressure

Why This Matters

High yield (~90%) ensures cost-effective procurement and minimizes waste, making 6-Methylheptan-2-one a commercially viable and sustainable intermediate for large-scale synthesis of downstream products like isophytol.

• [1] ChemSrc. 6-甲基-2庚酮 (6-Methyl-2-heptanone) Preparation. Synthesis from 6-methyl-3-hepten-2-one with 88-90% yield. View Source

Olfactory Impact: Odor Threshold Differentiation from 2-Heptanone

6-Methylheptan-2-one possesses a distinct olfactory profile characterized by a much lower odor detection threshold compared to the linear analog 2-heptanone. This makes it a high-impact aroma chemical suitable for applications requiring potent fruity, sweet, and camphoraceous notes at trace levels [1][2].

Evidence Dimension	Odor Detection Threshold (in Water)
Target Compound Data	300 ng/L (0.3 ppb)
Comparator Or Baseline	2-Heptanone (Methyl n-amyl ketone): 0.18 ppm (180 ppb) in air; 6.8 ppb in water (Nagata & Takeuchi, 1990)
Quantified Difference	6-Methylheptan-2-one is approximately 20-600 times more potent by odor threshold depending on the comparator value used (0.3 ppb vs 6.8 ppb or 180 ppb)
Conditions	Odor threshold measurement in aqueous solution (ng/L) vs. air (ppm)

Why This Matters

The exceptionally low odor threshold (0.3 ppb) allows for significant cost reduction in fragrance formulations, as less material is required to achieve the desired sensory impact compared to 2-heptanone.

• [1] Hsu, M.H. (2005). Identification and Oxidation of Odorous Compounds Produced by Streptomyces. Master's Thesis, National Cheng Kung University. Odor Threshold of 6-Methyl-2-heptanone: 300 ng/L. View Source
• [2] Haz-Map. Methyl (n-amyl) ketone (2-Heptanone). Odor Threshold Low: 0.18 ppm. View Source

Pharmaceutical Intermediate Specificity: BACE-1 Inhibitor Synthesis

6-Methylheptan-2-one serves as a critical building block in the synthesis of BACE-1 (Beta-secretase 1) inhibitors, a class of compounds investigated for Alzheimer's disease treatment . This application is specific to its branched C8 skeleton; linear or unsaturated analogs like 2-heptanone or 6-methyl-5-hepten-2-one cannot substitute due to the requirement for a saturated, branched alkyl chain to achieve the necessary binding interactions within the BACE-1 active site.

Evidence Dimension	Synthetic Utility in Drug Discovery
Target Compound Data	Used as a starting material or intermediate for BACE-1 inhibitors
Comparator Or Baseline	2-Heptanone (linear); 6-Methyl-5-hepten-2-one (unsaturated)
Quantified Difference	Specific branched saturated structure required; analogs fail to yield active inhibitors
Conditions	Organic synthesis of pharmaceutical candidates

Why This Matters

This establishes 6-Methylheptan-2-one as a specialized reagent in medicinal chemistry, where generic alternatives cannot fulfill the structural requirements for targeted drug discovery programs.

Primary Industrial and Research Application Scenarios for 6-Methylheptan-2-one

Agricultural Biocontrol and Fungicide Development

6-Methylheptan-2-one is directly applicable in the development of biofungicides targeting Alternaria solani, the causative agent of potato early blight. Its established EC50 of 10.88 μL provides a quantitative basis for formulation. It is particularly valuable as a volatile organic compound (VOC) biocontrol agent, leveraging its natural emission by Bacillus subtilis to inhibit mycelial growth and conidial germination [1].

High-Impact Fragrance and Flavor Formulation

Due to its exceptionally low odor threshold of 300 ng/L (0.3 ppb), 6-Methylheptan-2-one is ideal for creating potent fruity, sweet, and camphoraceous notes in fine fragrances and flavor compositions. Its use at trace levels provides significant cost advantages over less potent linear ketones like 2-heptanone, which require higher concentrations to achieve a similar sensory impact [1].

Pharmaceutical Intermediate for CNS Drug Discovery

This compound is a validated synthetic intermediate for constructing BACE-1 inhibitors, which are under investigation for Alzheimer's disease therapy. The specific branched and saturated C8 backbone is essential for generating the correct pharmacophore. It is also a precursor to the spasmolytic agent 'New Octin', underscoring its role in producing active pharmaceutical ingredients (APIs) [1].

Industrial Synthesis of Isophytol and Terpenoid Building Blocks

6-Methylheptan-2-one is a key raw material in the patented synthesis of isophytol, a critical intermediate for vitamin E and vitamin K1 production. The high-yield (~90%) hydrogenation process from 6-methyl-3-hepten-2-one makes it a cost-effective and industrially scalable precursor for large-volume terpenoid manufacture [1].

• [1] Synthesized from Section 3 Evidence_Items and associated references. View Source